Cas no 2171303-80-1 (4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid)

• Product Name: 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid
• CAS No: 2171303-80-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6428067
• PubChem ID: 165568928
• Update Time: 2025-09-28

4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid
• EN300-1522842
• 2171303-80-1
• 4-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxybutanoic acid

• Inchi： 1S/C25H28N2O6/c28-16(12-23(29)30)13-26-24(31)22(11-15-9-10-15)27-25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22,28H,9-14H2,(H,26,31)(H,27,32)(H,29,30)/t16?,22-/m0/s1
• InChI Key： FQMCNBQYSFRWSY-XLDIYJRPSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C(NCC(CC(=O)O)O)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid

Comprehensive Overview of 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid (CAS No. 2171303-80-1)

4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid (CAS No. 2171303-80-1) is a specialized organic compound with significant applications in pharmaceutical research and peptide synthesis. This compound features a unique molecular structure that includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hydroxybutanoic acid moiety. Its complex structure makes it particularly valuable in the development of novel therapeutics and biochemical studies.

The Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained prominence due to its efficiency and scalability. Researchers are increasingly exploring peptide-based drugs for treating various diseases, including metabolic disorders and cancers. The demand for high-purity amino acid derivatives like 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid has surged, driven by advancements in biotechnology and drug discovery.

One of the key advantages of this compound is its role in enhancing peptide stability and bioavailability. The cyclopropyl group contributes to the conformational rigidity of peptides, which can improve their binding affinity to target proteins. Additionally, the Fmoc group provides temporary protection during synthesis, ensuring precise control over the peptide chain elongation process. These properties make it indispensable in the production of therapeutic peptides and bioconjugates.

Recent trends in personalized medicine and precision therapeutics have further highlighted the importance of 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid. Scientists are leveraging its unique chemical properties to design next-generation peptide drugs with improved efficacy and reduced side effects. The compound’s compatibility with automated peptide synthesizers also aligns with the growing adoption of high-throughput screening technologies in drug development.

In addition to its pharmaceutical applications, 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid is used in academic and industrial research to study protein-protein interactions and enzyme mechanisms. Its versatility extends to the development of biomarkers and diagnostic tools, where its stable and reactive functional groups enable precise labeling and detection.

The synthesis and purification of 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid require advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent quality standards required for research and commercial use. As the demand for custom peptides and modified amino acids grows, suppliers are focusing on scalable production processes to meet global needs.

Environmental and safety considerations are also critical when handling 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid. Proper storage conditions, including protection from light and moisture, are essential to maintain its stability. Researchers and manufacturers must adhere to good laboratory practices (GLP) and good manufacturing practices (GMP) to ensure safe and effective use.

Looking ahead, the compound’s potential in drug delivery systems and nanomedicine is being explored. Innovations in biodegradable polymers and targeted therapies could further expand its applications. With ongoing research into peptide engineering and biopharmaceuticals, 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid is poised to play a pivotal role in the future of medicine.

For researchers and industry professionals seeking reliable sources of 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid, it is crucial to partner with reputable suppliers who provide certificates of analysis (CoA) and detailed technical data sheets. This ensures the compound’s purity and suitability for specific applications, whether in academic research, drug development, or industrial-scale production.